Cas no 89082-04-2 (Ethanone, 1-(2-methylphenyl)-2-(1H-1,2,4-triazol-1-yl)-)

• Product name: Ethanone, 1-(2-methylphenyl)-2-(1H-1,2,4-triazol-1-yl)-
• CAS No: 89082-04-2
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 613037
• PubChem ID: 43798154

Ethanone, 1-(2-methylphenyl)-2-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-methylphenyl)-2-(1H-1,2,4-triazol-1-yl)-
• 1-(2-methylphenyl)-2-(1,2,4-triazol-1-yl)ethanone
• 89082-04-2
• 1-(2-Methylphenyl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one
• DTXSID00656349

• Inchi： InChI=1S/C11H11N3O/c1-9-4-2-3-5-10(9)11(15)6-14-8-12-7-13-14/h2-5,7-8H,6H2,1H3
• InChI Key： OXBFTUBPIFWZJN-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1C(=O)CN2C=NC=N2

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.8Ų

Additional information on Ethanone, 1-(2-methylphenyl)-2-(1H-1,2,4-triazol-1-yl)-

测试